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Compound of Interest

Compound Name: Sodium Dodecylbenzenesulfonate

Cat. No.: B1140886

The following guide provides essential safety and logistical information for the proper disposal
of Sodium Dodecylbenzenesulfonate, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection.

Immediate Safety and Handling

Before handling or disposing of Sodium Dodecylbenzenesulfonate, it is imperative to be
familiar with its hazards. This substance is harmful if swallowed, causes skin irritation, and can
cause serious eye damage.[1] Always work in a well-ventilated area and avoid generating dust.

[21[1]

Personal Protective Equipment (PPE) required:

o Eye Protection: Wear chemical safety goggles or a face shield.[1]

e Hand Protection: Use appropriate chemical-resistant gloves.[3]

e Body Protection: Wear a lab coat or other protective work clothing.[4]
In case of exposure, follow these first-aid measures:

o Eye Contact: Immediately rinse with large amounts of water for at least 15 minutes, holding
eyelids apart. Seek immediate medical attention.[1][4]
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Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
plenty of water.[5][4] If irritation persists, consult a physician.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control
center immediately.[2][6]

Inhalation: Move the person to fresh air. If breathing is difficult, get medical attention.[5][6]

Disposal Operational Plan

Disposal of Sodium Dodecylbenzenesulfonate must be carried out in accordance with

federal, state, and local regulations.[5] It should never be poured down the drain or disposed of

in regular trash as a primary method in a laboratory setting.[7][8]

Step 1: Waste Characterization and Segregation

Identify the waste stream. Is it unused pure product, a solution, or contaminated debris from
a spill?

Keep Sodium Dodecylbenzenesulfonate waste segregated from incompatible materials,
such as strong oxidizing agents.[6]

Collect waste in containers that are chemically compatible, in good condition, and can be
securely sealed.[9][10] Plastic containers are often preferred.[7]

Step 2: Managing Spills For small spills of solid Sodium Dodecylbenzenesulfonate:

Evacuate non-essential personnel from the immediate area.[4]
Wearing full PPE, remove all sources of ignition.[4]

Carefully collect the powdered material using methods that avoid dust generation (e.g.,
gently sweeping or using a dustpan).[2][4]

Place the collected material into a sealed, clearly labeled container for hazardous waste.[4]

After the material is collected, decontaminate the area with water and ventilate the space.[4]
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o Dispose of all cleanup materials (e.g., contaminated wipes, gloves) as hazardous waste.
Step 3: Bulk Waste Disposal For larger quantities, unused product, or contaminated solutions:
o Store the waste in its original container or a compatible, tightly closed waste container.[6][10]

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "Sodium Dodecylbenzenesulfonate".[7][11]

o Store the sealed container in a designated and secure Satellite Accumulation Area at or near
the point of generation.[7]

e Arrange for collection by your institution's Environmental Health and Safety (EHRS)
department or a licensed chemical waste disposal company.[1][7]

Data Presentation: Hazard and Disposal Summary

The following table summarizes key quantitative and qualitative data for Sodium
Dodecylbenzenesulfonate.
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Parameter Value / Information Source(s)

CAS Number 25155-30-0

Physical State Solid Powder [5]
Acute Toxicity, Oral (Category

GHS Hazard Class
4)

Skin Corrosion/Irritation

(Category 2)

Serious Eye Damage/Irritation

(Category 1/2A)

Aquatic Hazard, Acute o

(Category 1)

Key Hazard Statements H302: Harmful if swallowed [1]

H315: Causes skin irritation [1]

H318/H319: Causes serious 1]

eye damage/irritation

H400/H401: Very toxic/Toxic to o

aquatic life
Entrust to a licensed

Primary Disposal Method hazardous waste disposal [1]
company.

o ) Do not dispose of down the

Prohibited Disposal ] ) [71[8]

drain or in general trash.
_ Chemically compatible, sealed
Container Type [9][10]

containers.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of
Sodium Dodecylbenzenesulfonate waste in a laboratory setting.
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Caption: Disposal workflow for Sodium Dodecylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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